Cas no 1187570-88-2 (Ethyl 4-(isopropylamino)-3-nitrobenzoate)

• Product Name: Ethyl 4-(isopropylamino)-3-nitrobenzoate
• CAS No: 1187570-88-2
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 3041885
• Update Time: 2025-06-25

Ethyl 4-(isopropylamino)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(isopropylamino)-3-nitrobenzoate
• Benzoic acid, 4-[(1-methylethyl)amino]-3-nitro-, ethyl ester

• Inchi： 1S/C12H16N2O4/c1-4-18-12(15)9-5-6-10(13-8(2)3)11(7-9)14(16)17/h5-8,13H,4H2,1-3H3
• InChI Key： CVFXPNIJPTXGHR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(C)C)C([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Ethyl 4-(isopropylamino)-3-nitrobenzoate

Ethyl 4-(isopropylamino)-3-nitrobenzoate (CAS No: 1187570-88-2)

Ethyl 4-(isopropylamino)-3-nitrobenzoate, with the CAS number 1187570-88-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl 4-(isopropylamino)-3-nitrobenzoate, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of Ethyl 4-(isopropylamino)-3-nitrobenzoate comprises a benzoate ester group with specific substituents that contribute to its chemical reactivity and biological activity. The presence of an isopropylamino group at the para position and a nitro group at the meta position on the benzene ring imparts distinct electronic and steric effects. These features are crucial in determining the compound's interaction with biological targets, such as enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 4-(isopropylamino)-3-nitrobenzoate. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize its production. These methods not only enhance yield but also ensure the purity required for subsequent biological evaluations.

In terms of pharmacological applications, Ethyl 4-(isopropylamino)-3-nitrobenzoate has shown promise in modulating cellular signaling pathways. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting potential anti-inflammatory properties. Additionally, preliminary in vivo studies indicate that this compound may possess antioxidant activity, further expanding its therapeutic potential.

The structural versatility of Ethyl 4-(isopropylamino)-3-nitrobenzoate allows for further functionalization, enabling researchers to explore its derivatives for diverse applications. For instance, modifications to the ester group or substituents on the benzene ring could lead to compounds with enhanced bioavailability or selectivity towards specific targets.

Moreover, computational modeling techniques have been employed to predict the binding affinities of Ethyl 4-(isopropylamino)-3-nitrobenzoate to various protein targets. These simulations provide valuable insights into its mechanism of action and guide experimental designs for subsequent studies.

In conclusion, Ethyl 4-(isopropylamino)-3-nitrobenzoate (CAS No: 1187570-88-2) represents a promising compound with multifaceted applications in drug discovery and development. Its unique structure, coupled with recent research findings, underscores its potential as a lead molecule for therapeutic interventions. Continued exploration into its properties and mechanisms will undoubtedly contribute to advancing our understanding of its role in biomedical sciences.